![molecular formula C8H6F3NO3 B1320750 2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol CAS No. 700362-32-9](/img/structure/B1320750.png)
2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol
Overview
Description
2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol is a compound that involves a fluorinated chain and a nitrophenyl group. The presence of both hydrogenated and fluorinated moieties within the same molecule allows for a unique interaction through hydrogen bonding, which can lead to complex behaviors in mixtures, as observed in studies involving its analogs .
Synthesis Analysis
The synthesis of related compounds, such as 1-(2-nitrophenyl)ethanol, has been achieved through methods like fractional crystallization of diastereoisomeric camphanates. The absolute stereochemistry of such alcohols can be determined using techniques like the Horeau kinetic resolution procedure and confirmed by X-ray crystallography . These methods provide a pathway for the synthesis and stereochemical analysis of this compound.
Molecular Structure Analysis
The molecular structure of compounds similar to this compound can be elucidated using X-ray crystallography, as demonstrated for the (1S)-camphanate ester of 1-(2-nitrophenyl)ethanol . This technique allows for the determination of absolute stereochemistry, which is crucial for understanding the molecule's three-dimensional arrangement and potential interactions.
Chemical Reactions Analysis
Compounds with functional groups similar to those in this compound can undergo various chemical reactions. For instance, alcohols can be acylated using acid anhydrides in the presence of Lewis acid catalysts like scandium trifluoromethanesulfonate (triflate). This catalyst is known for its high activity, enabling the acylation of not only primary alcohols but also secondary or tertiary alcohols that are sterically hindered .
Physical and Chemical Properties Analysis
The physical and chemical properties of mixtures involving fluorinated alcohols, such as 2,2,2-trifluoroethanol, have been extensively studied. These mixtures exhibit large and positive excess volumes and large and negative excess enthalpies, indicating a balance between weak dispersion forces and preferential hydrogen bonding. The peculiar phase behavior of such systems is attributed to the interplay between repulsive and attractive intermolecular forces . This information can be extrapolated to understand the behavior of this compound in various environments.
Scientific Research Applications
Kinetic Resolution and Synthesis
Kinetic Resolution in Catalysis : A study by Xu et al. (2009) explored the kinetic resolution of a series of 2,2,2-trifluoro-1-aryl ethanol, demonstrating its applicability in synthesizing enantiomerically pure compounds (Qing Xu et al., 2009).
Synthesis of Diastereoisomers : Corrie et al. (1992) reported the synthesis and stereochemistry of diastereoisomers of P3-1-(2-nitrophenyl)ethyl adenosine triphosphate, using 1-(2-nitrophenyl)ethanol (J. Corrie et al., 1992).
Optical Resolution and Stereochemistry
Optical Resolution via Lipase-Catalyzed Acetylation : Kato et al. (1995) achieved the optical resolution of racemic 2,2,2-trifluoro-1-(naphthyl)ethanols through lipase-catalyzed enantioselective acetylation (Katsuya Kato et al., 1995).
Resolution in Chemoenzymatic Synthesis : González-Martínez et al. (2019) utilized 1-aryl-2,2,2-trifluoroethanones for bioreduction in the chemoenzymatic synthesis of an Odanacatib precursor (D. González-Martínez et al., 2019).
Photochemical Reactions
- Photochemical Reaction Mechanisms : Gáplovský et al. (2005) investigated the photochemical reaction mechanismsof 2-nitrobenzyl compounds, including 2-nitrobenzyl alcohol and 1-(2-nitrophenyl)ethanol, revealing the formation of nitroso derivatives through a dual proton transfer process (M. Gáplovský et al., 2005).
Catalysis and Chemical Reactions
- Catalyzed Secondary Benzylation and Allylation : Noji et al. (2007) described the metal triflate-catalyzed secondary benzylation and allylation of 1,3-dicarbonyl compounds, including reactions with benzylic alcohols like 1-(4-nitrophenyl)ethanol (Masahiro Noji et al., 2007).
Biomimetic and Molecular Studies
Biomimetic Model System : Liu et al. (2007) conducted a study on a biomimetic model system demonstrating effective Zn(II)-catalyzed cleavage of an RNA model in the presence of ethanol, highlighting the role of ethanol in facilitating metal-catalyzed reactions (C. Liu et al., 2007).
Crystal Structure Analysis : Kochetov and Kuz’mina (2007) investigated the crystal structure of a molecular complex containing ethanol, providing insights into molecular interactions and crystal formation (A. Kochetov & L. G. Kuz’mina, 2007).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
2,2,2-Trifluoro-1-(2-nitrophenyl)ethanol plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules through hydrogen bonding and other non-covalent interactions. For instance, it can form complexes with Lewis bases such as tetrahydrofuran (THF) or pyridine, which are stabilized by hydrogen bonds . These interactions can influence the activity of enzymes and proteins, potentially altering their function and stability.
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It can impact cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to stabilize alpha-helical structures in proteins, which can affect protein folding and function . Additionally, its presence in the cellular environment can lead to changes in metabolic flux and the levels of certain metabolites.
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can competitively inhibit enzymes such as alcohol dehydrogenase, thereby affecting the metabolism of alcohols . The trifluoromethyl group in the compound enhances its acidic character, which can influence its binding affinity and interaction with target molecules.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under normal storage conditions, but its activity may degrade over extended periods . Long-term studies have shown that it can have lasting effects on cellular function, including alterations in gene expression and enzyme activity.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal impact, while higher doses can lead to significant changes in cellular and metabolic processes. Toxicity studies have indicated that high doses can be harmful, affecting organs such as the liver and kidneys .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that are crucial for its metabolism. For instance, it can be oxidized to form trifluoroacetic acid, which is further metabolized in the body . These interactions can influence the overall metabolic flux and the levels of various metabolites.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. Its distribution can affect its localization and accumulation in different cellular compartments . This can have implications for its activity and function in various biological processes.
Subcellular Localization
The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. It can be directed to specific compartments or organelles, where it exerts its effects on cellular function . Understanding its localization is crucial for elucidating its role in biochemical and cellular processes.
properties
IUPAC Name |
2,2,2-trifluoro-1-(2-nitrophenyl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO3/c9-8(10,11)7(13)5-3-1-2-4-6(5)12(14)15/h1-4,7,13H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABHAFAQMIBXHIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(C(F)(F)F)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50595931 | |
Record name | 2,2,2-Trifluoro-1-(2-nitrophenyl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50595931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
700362-32-9 | |
Record name | 2,2,2-Trifluoro-1-(2-nitrophenyl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50595931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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